Cas no 121624-18-8 (6’-Exomethylene Simvastatin)

6’-Exomethylene Simvastatin Properties

Names and Identifiers

• 6’-Exomethylene Simvastatin Discontinued
• 6'-EXOMETHYLENE SIMVASTATIN
• 6’-EXOMETHYLENE SIMVASTATIN
• Butanoic acid,2,2-dimethyl-,(1S,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-7-methyl-3-methylene-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenylester
• 6`-Exomethylene Simvastatin
• Manoalide
• Simvastatin Impurity I
• WDTQWJUBUXHODX-BGYTUHEHSA-N
• 6Exomethylene SimvastatinDiscontinued
• 2,2-Dimethylbutanoic Acid (1S,7S,8S,8aR)-1,2,3,7,8,8a-Hexahydro-7-methyl-3-methylene-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl Ester
• Simvastatin, 3-exomethylene-
• NS00116687
• Simvastatin, 6-exomethylene-
• J-004548
• SCHEMBL11961973
• BUTANOIC ACID, 2,2-DIMETHYL-, 1,2,3,7,8,8A-HEXAHYDRO-7-METHYL-3-METHYLENE-8-(2-(TETRAHYDRO-4-HYDROXY-6-OXO-2H-PYRAN-2-YL)ETHYL)-1-NAPHTHALENYL ESTER, (1S-(1.ALPHA.,7.BETA.,8.BETA.(2S*,4S*),8A.BETA.))-
• 121624-18-8
• [(1S,7S,8S,8aR)-8-[2-[(2R,4R)-4-hydroxy-6-oxooxan-2-yl]ethyl]-7-methyl-3-methylidene-2,7,8,8a-tetrahydro-1H-naphthalen-1-yl] 2,2-dimethylbutanoate
• Q27266099
• (1R,7S,8S)-8-(2-((2R,4R)-4-hydroxy-6-oxotetrahydro-2H-pyran-2-yl)ethyl)-7-methyl-3-methylene-1,2,3,7,8,8a-hexahydronaphthalen-1-yl 2,2-dimethylbutanoate
• Butanoic acid, 2,2-dimethyl-, 1,2,3,7,8,8a-hexahydro-7-methyl-3-methylene-8-(2-(tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl)-1-naphthalenyl ester, (1S-(1alpha,7beta,8beta(2S*,4S*),8abeta))-
• 6-Exomethylenesimvastatin
• 72UQ8975UG
• UNII-72UQ8975UG
• CHEMBL3544663
• Butanoic acid, 2,2-dimethyl-, (1S,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-7-methyl-3-methylene-8-(2-((2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl)ethyl)-1-naphthalenyl ester
• DTXSID10153319
• 6'-Exomethylene simvastatin
• DTXCID5075810
• Butanoic acid, 2,2-dimethyl-, (1S,7S,8S,8aR)-1,2,3,7,8,8a-hexahydro-7-methyl-3-methylene-8-[2-[(2R,4R)-tetrahydro-4-hydroxy-6-oxo-2H-pyran-2-yl]ethyl]-1-naphthalenyl ester; Butanoic acid, 2,2-dimethyl-, 1,2,3,7,8,8a-hexahydro-7-methyl-3-methylene-8-[2-(te
• +Expand

• InChIKey： WDTQWJUBUXHODX-BGYTUHEHSA-N
• Inchi： InChI=1S/C25H36O5/c1-6-25(4,5)24(28)30-21-12-15(2)11-17-8-7-16(3)20(23(17)21)10-9-19-13-18(26)14-22(27)29-19/h7-8,11,16,18-21,23,26H,2,6,9-10,12-14H2,1,3-5H3/t16-,18+,19+,20-,21-,23-/m0/s1
• SMILES： CCC(C(O[C@H]1CC(=C)C=C2[C@H]1[C@H]([C@H](C=C2)C)CC[C@@H]1C[C@@H](O)CC(=O)O1)=O)(C)C

Computed Properties

• Exact Mass: 416.25600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 7
• Monoisotopic Mass: 416.25627424g/mol
• Heavy Atom Count: 30
• Complexity: 747
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• LogP: 4.50570
• PSA: 72.83000